Cas no 681279-71-0 (N-(3,5-dimethylphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide)

• Product name: N-(3,5-dimethylphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 681279-71-0
• MF: C₂₇H₂₈N₂OS
• MW: 428.589025497437
• CID: 5815529
• PubChem ID: 4397818

N-(3,5-dimethylphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024582573
• Oprea1_326090
• N-(3,5-dimethylphenyl)-2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide
• AB00668334-01
• 2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-N-(3,5-dimethylphenyl)acetamide
• F0545-0715
• N-(3,5-dimethylphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• 681279-71-0

• Inchi： 1S/C27H28N2OS/c1-18-9-10-21(4)22(12-18)15-29-16-26(24-7-5-6-8-25(24)29)31-17-27(30)28-23-13-19(2)11-20(3)14-23/h5-14,16H,15,17H2,1-4H3,(H,28,30)
• InChI Key： HXAQKVULXYBNMI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=CN(C2C=CC=CC=21)CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 428.19223469g/mol
• Monoisotopic Mass: 428.19223469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: 6.5

Additional information on N-(3,5-dimethylphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide

N-(3,5-Dimethylphenyl)-2-({1-[(2,5-Dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 681279-71-0, known as N-(3,5-dimethylphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of acetamides and features a unique structure incorporating indole and phenyl groups, which are known for their versatile chemical properties. The presence of multiple methyl substituents further enhances its stability and reactivity, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of anticancer agents. The indole moiety in this compound has been shown to exhibit antiproliferative activity against various cancer cell lines. Additionally, the sulfur-containing group within the molecule contributes to its ability to act as a sulfur donor, which is crucial in metalloenzyme inhibition and other biochemical processes. These findings underscore the potential of this compound as a lead molecule for therapeutic interventions.

The synthesis of N-(3,5-dimethylphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring its suitability for large-scale production. The use of microwave-assisted synthesis has been particularly effective in reducing reaction times while maintaining product quality. This advancement has paved the way for its application in pharmaceuticals and agrochemicals.

In terms of applications, this compound has shown promise in biological assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Furthermore, its interaction with G-protein coupled receptors (GPCRs) suggests potential use in treating neurological disorders such as depression and anxiety. These findings are supported by recent publications in high-impact journals like *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry*.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers (SAMs) has been explored for use in nanotechnology and surface engineering. The incorporation of this compound into polymer matrices has resulted in materials with enhanced mechanical properties and thermal stability, opening new avenues for its use in advanced composites and coatings.

From an environmental perspective, the biodegradability and eco-toxicity of N-(3,5-dimethylphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide have been assessed under various conditions. Research indicates that it exhibits low toxicity towards aquatic organisms when used at recommended concentrations, making it a safer alternative to traditional chemicals in certain industrial processes. This aligns with global efforts to promote sustainable chemistry practices.

In conclusion, the compound with CAS No. 681279-71-0 represents a significant advancement in organic synthesis and molecular design. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science.